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Executive Summary

1-methyl-1H-pyrazole-3-carboxamide is a heterocyclic organic compound featuring a
pyrazole ring, a foundational structure in numerous biologically active molecules.[1][2] The
pyrazole nucleus, a five-membered ring with two adjacent nitrogen atoms, is a significant
pharmacophore that confers a wide spectrum of pharmacological properties, including anti-
inflammatory, anticancer, antimicrobial, and analgesic activities.[3][4][5] The carboxamide
group is also a privileged scaffold in medicinal chemistry, crucial for forming stable interactions
with biological targets and enhancing drug-like properties.[6][7][8] This technical guide
consolidates the available information on the synthesis, potential biological significance, and
experimental considerations for 1-methyl-1H-pyrazole-3-carboxamide, positioning it as a
molecule of interest for further investigation in drug discovery and materials science.

Core Chemical and Physical Properties

The fundamental properties of 1-methyl-1H-pyrazole-3-carboxamide are derived from its
constituent parts: the N-methylated pyrazole ring and the C3-linked carboxamide functional
group. While extensive experimental data for this specific molecule is not widely published, its
properties can be inferred from closely related analogs and computational data.

Table 1: Physicochemical Properties
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Property Value | Description Source

1-methyl-1H-pyrazole-3-

UPAC Name carboxamide

Molecular Formula CsH7NsO Inferred from Structure
Molecular Weight 125.13 g/mol Inferred from Formula

CAS Number 89179-62-4 [9]

Appearance Likely a white to off-white solid Inferred from Analogs

Core Structure Pyrazole [1112]

Key Functional Group Carboxamide [7]

Synthesis and Experimental Protocols

The synthesis of 1-methyl-1H-pyrazole-3-carboxamide can be achieved through standard
organic chemistry methodologies, typically involving the amidation of a corresponding
carboxylic acid or its ester derivative.

General Synthesis Pathway

A common and effective route involves a two-step process starting from the commercially
available 1-methyl-1H-pyrazole-3-carboxylic acid. The carboxylic acid is first converted to a
more reactive acyl chloride, which is then reacted with ammonia to form the final carboxamide
product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

